4'-Bromo-3-(3-chlorophenyl)-3'-fluoropropiophenone

• IUPAC Name: 1-(4-bromo-3-fluorophenyl)-3-(3-chlorophenyl)propan-1-one
• InChI: InChI=1S/C15H11BrClFO/c16-13-6-5-11(9-14(13)18)15(19)7-4-10-2-1-3-12(17)8-10/h1-3,5-6,8-9H,4,7H2
• InChI Key: SHLIEOJXASGRTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCC(=O)C2=CC(=C(C=C2)Br)F
• Molecular Formula: C15H11BrClFO
• DSSTOX Substance ID: DTXSID30644436
• Molecular Weight: 341.60 g/mol
• CAS RN: 898787-16-1

Description

The compound “(4-Bromo-3-chlorophenyl)boronic acid” is a halogenated propiophenone derivative. It’s also known as 1-(4-bromophenyl)-3-chloro-1-propanone.

Synthesis Analysis

Protodeboronation of pinacol boronic esters is a method that could potentially be used in the synthesis of similar compounds.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using density functional theory (DFT) calculations, FTIR, and FT Raman spectra.

Chemical Reactions Analysis

Protodeboronation of 1°, 2°, and 3° alkyl boronic esters has been reported, utilizing a radical approach.

Physical And Chemical Properties Analysis

The compound “(4-Bromo-3-chlorophenyl)boronic acid” has a molecular weight of 235.27. It has a density of 1.8±0.1 g/cm^3, a boiling point of 361.8±52.0 °C at 760 mmHg, and a flash point of 172.6±30.7 °C.

Scientific Research Applications

Synthesis and Antibacterial Activity

One of the notable applications of compounds related to 4'-Bromo-3-(3-chlorophenyl)-3'-fluoropropiophenone is in the field of synthetic chemistry, particularly in the synthesis of antibacterial agents. For instance, the synthesis of Aryloxy-6-bromo-3-(4-chlorophenyl)-3,4-dihydro-benzo(e)(1,3,2)oxazaphosphinine 2-oxides, which have been evaluated for their antibacterial activity, showcases the potential use of such compounds in developing new antibacterial agents (Prasad et al., 2006).

Electrooptical Properties and Material Science

These compounds also find applications in material science, particularly in the development of new materials with unique properties. For example, the synthesis of different substituents like fluoro, chloro, bromo, and cyano into the phenolic moiety of certain compounds has led to the production of low melting esters with large nematic ranges, demonstrating significant electrooptical properties. This has implications for the development of materials used in electronic devices (Gray & Kelly, 1981).

Environmental Biodegradation

In environmental science, the degradation of halogenated phenols, which are structurally similar to 4'-Bromo-3-(3-chlorophenyl)-3'-fluoropropiophenone, by sulfate-reducing consortia has been a subject of study. This research helps in understanding the biodegradation of such compounds in natural environments, contributing to the knowledge of environmental remediation and pollution control (Häggblom & Young, 1995).

Pharmaceutical and Chemical Synthesis

Safety and Hazards

The compound “(4-Bromo-3-chlorophenyl)boronic acid” has been classified as Acute toxicity, Oral (Category 4), H302. The safety precautions include avoiding eating, drinking, or smoking when using this product, and washing skin thoroughly after handling.